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Compound of Interest

Compound Name: E3 ligase Ligand 50

Cat. No.: B15620521 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized chemical reagents like E3 ligase Ligand 50 are paramount for ensuring

laboratory safety and environmental compliance. This guide provides a detailed, step-by-step

operational plan for the safe disposal of E3 ligase Ligand 50, a crucial component in the

synthesis of Proteolysis Targeting Chimeras (PROTACs). Adherence to these procedures is

critical for minimizing risks and establishing a secure research environment.

Chemical and Physical Properties
A summary of the key identification and property data for E3 ligase Ligand 50 is provided in

the table below. This information is essential for accurate record-keeping and communication

with safety personnel.
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Property Value

CAS Number 2758531-98-3

Molecular Formula C₁₂H₁₄N₂O₃

Molecular Weight 234.25 g/mol

Primary Use

Ligand for E3 ligase Cereblon (CRBN) in the

synthesis of PROTACs such as BTK Degrader-

10.[1][2]

Storage

Room temperature in the continental US; may

vary elsewhere. Refer to the Certificate of

Analysis for specific recommendations.[2]

Solubility
Soluble in DMSO and other organic solvents;

low water solubility is expected.[1]

Detailed Disposal Protocol
The following protocol outlines the necessary steps for the proper disposal of E3 ligase Ligand
50. This procedure is based on standard laboratory practices for chemical waste management

and should be performed in accordance with institutional and local regulations.

I. Personal Protective Equipment (PPE)
Before beginning any disposal procedures, ensure that the following personal protective

equipment is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory to prevent skin contact.

Eye Protection: Safety glasses or goggles to shield from potential splashes.

Lab Coat: A standard laboratory coat to protect clothing and skin.

II. Waste Segregation and Collection
Proper segregation of chemical waste is crucial to prevent hazardous reactions and ensure

compliant disposal.
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Solid Waste:

Collect all solid waste contaminated with E3 ligase Ligand 50, including unused product,

contaminated personal protective equipment (gloves, etc.), and weighing papers, in a

dedicated, clearly labeled, and sealable hazardous waste container.

The container should be made of a material compatible with the chemical.

Liquid Waste:

Solutions containing E3 ligase Ligand 50 should be collected in a separate, sealed, and

clearly labeled hazardous liquid waste container.

Do not mix with other incompatible waste streams. If the ligand is dissolved in a solvent

such as DMSO, the waste should be handled as a flammable liquid.

III. Spill Management
In the event of a spill, immediate and appropriate action is required to contain and clean the

affected area.

Evacuation: If the spill is large or in a poorly ventilated area, evacuate personnel to a safe

location.

Ventilation: Ensure adequate ventilation to avoid inhalation of any dust or vapors.

Containment: For solid spills, carefully sweep or vacuum the material, avoiding dust

formation. For liquid spills, use an inert absorbent material to soak up the substance.

Collection: Place all contaminated absorbent material and cleaning supplies into the

designated solid hazardous waste container.

Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by

soap and water.

IV. Final Disposal
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Labeling: Ensure all waste containers are accurately and clearly labeled with the contents,

including "Hazardous Waste" and the specific chemical name "E3 ligase Ligand 50."

Storage: Store the sealed waste containers in a designated, well-ventilated, and secure area

away from incompatible materials, pending collection.

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor. Discharge of this chemical into the environment must be

avoided.[3]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of E3 ligase Ligand
50, from initial handling to final disposal.
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Caption: Workflow for the safe disposal of E3 ligase Ligand 50.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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